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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

heptatriacontane (C₃₇H₇₆), a long-chain saturated hydrocarbon. The document is intended for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for handling such compounds.

Physicochemical Data of n-Heptatriacontane
Heptatriacontane is a solid at standard conditions, a characteristic of higher alkanes (those

with more than 18 carbon atoms).[1] Its physical properties, particularly its phase transition

temperatures, are critical for various applications, including its use as a standard in gas

chromatography and in the formulation of products requiring high thermal stability.

Property Value Unit Source(s)

Melting Point 77 - 79 °C

76 - 78 °C

Boiling Point ~505 (estimate) °C [2][3]

280 - 282 @ 1 Torr °C [3]

Molecular Weight 521.00 g/mol [4]

CAS Number 7194-85-5 - [2]
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Experimental Protocols for Determining Melting and
Boiling Points
The determination of the melting and boiling points of long-chain alkanes like

heptatriacontane requires specific methodologies to account for their physical and chemical

properties.

1. Melting Point Determination

The melting point of a solid crystalline substance like heptatriacontane is the temperature at

which it transitions from a solid to a liquid phase. For high-purity alkanes, this transition occurs

over a narrow range.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of finely powdered, dry heptatriacontane is packed

into a capillary tube.

Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a

heated block or an oil bath with a thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded. This range is reported as

the melting point.

2. Boiling Point Determination

Determining the boiling point of very long-chain alkanes at atmospheric pressure is challenging

due to their high boiling points. At temperatures around 500°C, thermal decomposition

(cracking) of the C-C bonds can occur, leading to the formation of smaller alkanes and alkenes.

[3] This would compromise the integrity of the measurement.

Methodology: Vacuum Distillation To avoid thermal degradation, the boiling point is

determined under reduced pressure (vacuum distillation).[3] A liquid boils when its vapor
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pressure equals the surrounding pressure. By reducing the ambient pressure, the boiling

point is significantly lowered.[3]

Apparatus Setup: A distillation apparatus is assembled, including a distillation flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A manometer is

included to measure the pressure accurately.

Procedure: The heptatriacontane sample is placed in the distillation flask. The system is

evacuated to a specific, stable low pressure (e.g., 1 Torr).

Heating: The sample is heated, and the temperature of the vapor that distills is recorded

along with the precise pressure.

Data Analysis: The boiling point at atmospheric pressure can be estimated from the boiling

point at reduced pressure using a nomograph or the Clausius-Clapeyron equation.

Methodology: Correlation Gas Chromatography Another method to determine the

vaporization enthalpies, which are related to boiling points, is through correlation gas

chromatography. This technique is particularly useful for high molecular weight compounds.

The retention time of the compound in a gas chromatograph is correlated with the vapor

pressures of known standards.[5]

Logical Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of a high-molecular-weight alkane like heptatriacontane, highlighting the

decision-making process that leads to the use of vacuum distillation.
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Workflow for selecting the appropriate distillation method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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